Cas no 2171754-01-9 (3-N,2-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-N,2-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171754-01-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6224646
• PubChem ID: 165567030
• Update Time: 2025-05-20

3-N,2-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N,2-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• EN300-1523678
• 2171754-01-9
• 3-[N,2-dicyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid

• Inchi： 1S/C26H28N2O5/c29-23(30)13-14-28(17-11-12-17)25(31)24(16-9-10-16)27-26(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,24H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： DKHXTZMJXYIHAU-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N,2-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

3-N,2-Dicyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}Acetamidopropanoic Acid: A Comprehensive Overview

3-N,2-Dicyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}Acetamidopropanoic Acid is a complex organic compound with the CAS registry number 2171754-01-9. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group. The structure of this compound is characterized by a propanoic acid backbone with a substituted amino group and two cyclopropyl substituents, making it a unique molecule with potential applications in peptide synthesis and drug discovery.

The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), widely used for its stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its utility as an intermediate in peptide synthesis, where precise control over the sequence and functionality of amino acids is critical. Recent advancements in peptide-based drug delivery systems have highlighted the importance of such compounds in developing bioactive molecules with enhanced stability and targeting capabilities.

The dicyclopropyl substituents on the nitrogen atom add to the complexity and functionality of this compound. Cyclopropane rings are known for their unique electronic and steric properties, which can influence the bioavailability and pharmacokinetics of drugs. Studies have shown that incorporating cyclopropyl groups into drug molecules can enhance their potency and selectivity, making them valuable in medicinal chemistry.

Recent research has focused on the synthesis and characterization of similar compounds to explore their potential in various fields. For instance, investigations into Fmoc-protected amino acids have revealed their role in constructing bioactive peptides with improved solubility and stability. Additionally, the use of dicyclopropylamine derivatives has been explored in catalytic applications, where their steric bulk can influence reaction pathways and selectivity.

From a structural standpoint, this compound combines the features of a propanoic acid, an Fmoc-amino group, and two cyclopropyl substituents. This combination makes it a versatile building block for constructing more complex molecules. Its application in peptide synthesis is particularly noteworthy, as it allows for precise control over the sequence and functionality of amino acids during assembly.

The synthesis of this compound likely involves multi-step reactions, including nucleophilic substitutions or coupling reactions to introduce the Fmoc group and cyclopropyl substituents. Recent advancements in catalytic methods have made such syntheses more efficient, enabling researchers to explore a broader range of applications for these compounds.

In terms of applications, this compound holds promise in drug discovery efforts targeting diseases such as cancer, inflammation, and infectious diseases. Its ability to serve as an intermediate in peptide synthesis could lead to the development of novel therapeutic agents with enhanced efficacy and reduced side effects.

Furthermore, the incorporation of Fmoc groups into amino acids has been explored in biotechnology for creating recombinant proteins with tailored properties. Such modifications can improve protein stability or enable site-specific conjugation with other molecules, opening new avenues for protein engineering.

In conclusion, 3-N,2-Dicyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}Acetamidopropanoic Acid is a valuable compound with diverse applications in peptide synthesis, drug discovery, and biotechnology. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new uses for such compounds, their role in advancing medical science will undoubtedly grow.